Cas no 88235-09-0 (2(3H)-Benzoxazolone, 3-(3-oxo-1-hexenyl)-)

• Product name: 2(3H)-Benzoxazolone, 3-(3-oxo-1-hexenyl)-
• CAS No: 88235-09-0
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 640384
• PubChem ID: 71409821

2(3H)-Benzoxazolone, 3-(3-oxo-1-hexenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 3-(3-oxo-1-hexenyl)-
• 3-(3-oxohex-1-enyl)-1,3-benzoxazol-2-one
• DTXSID80829534
• 88235-09-0
• 3-(3-Oxohex-1-en-1-yl)-1,3-benzoxazol-2(3H)-one

• Inchi： InChI=1S/C13H13NO3/c1-2-5-10(15)8-9-14-11-6-3-4-7-12(11)17-13(14)16/h3-4,6-9H,2,5H2,1H3
• InChI Key： OPBDTDQAKGDRGG-UHFFFAOYSA-N
• SMILES： CCCC(=O)C=CN1C2=CC=CC=C2OC1=O

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų